Cas no 152915-90-7 (Pyrimidine, 5-bromo-2-[4-(phenylmethoxy)phenyl]-)

• Product Name: Pyrimidine, 5-bromo-2-[4-(phenylmethoxy)phenyl]-
• CAS No: 152915-90-7
• MF: C₁₇H₁₃BrN₂O
• MW: 341.201923131943
• CID: 3798455
• PubChem ID: 564028
• Update Time: 2025-04-22

Pyrimidine, 5-bromo-2-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-bromo-2-[4-(phenylmethoxy)phenyl]-
• SCHEMBL8407027
• 5-bromo-2-[4-(phenylmethoxy)phenyl]-pyrimidine
• 2-[4-(Benzyloxy)phenyl]-5-bromopyrimidine #
• 152915-90-7
• 5-bromo-2-[4-(benzoxy)phenyl]pyrimidine
• DTXSID901254261
• 5-bromo-2-[4-(phenylmethoxy) phenyl]pyrimidine
• 2-(4'-Benzyloxyphenyl)-5-bromopyrimidine
• 5-Bromo-2-(4-(phenylmethoxy)phenyl)pyrimidine
• 5-bromo-2-[4-(phenylmethoxy)phenyl]pyrimidine
• Pyrimidine, 5-bromo-2-(4-benzyloxyphenyl)-
• AA-516/33240034
• 2-[4-(Benzyloxy)phenyl]-5-bromopyrimidine

• Inchi： 1S/C17H13BrN2O/c18-15-10-19-17(20-11-15)14-6-8-16(9-7-14)21-12-13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： JBNYEPSNTIGHEL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCC3=CC=CC=C3)C=C2)=NC=C(Br)C=N1

Computed Properties

• Exact Mass: 340.02113Da
• Monoisotopic Mass: 340.02113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35Ų